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Compound of Interest

Compound Name: MLT-231

Cat. No.: B15607148 Get Quote

MLT-231 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use and stability of MLT-231 in DMSO

solution.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for MLT-231?

A1: MLT-231 is soluble in DMSO.[1][2] For in vitro experiments, it is recommended to use

newly opened, hygroscopic DMSO to ensure optimal solubility.[3]

Q2: What is the solubility of MLT-231 in DMSO?

A2: The solubility of MLT-231 in DMSO is 110 mg/mL (234.12 mM) with the aid of

ultrasonication.[3][4] Another source suggests a solubility of 10 mM in DMSO.[5] It is

recommended to prepare a stock solution and clarify it before use.

Q3: How should MLT-231 powder be stored?

A3: MLT-231 powder should be stored under dry and dark conditions.[1] For long-term storage

(months to years), a temperature of -20°C is recommended, which can maintain stability for up

to 3 years.[1][3][4] For short-term storage (days to weeks), 4°C is acceptable, with stability for

up to 2 years.[3][4]
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Q4: How should MLT-231 DMSO stock solutions be stored?

A4: DMSO stock solutions of MLT-231 should be stored at -20°C for short-term use (up to 1

month) or -80°C for long-term storage (up to 6 months).[3][5]

Q5: Is MLT-231 stable at room temperature?

A5: MLT-231 is stable for a few weeks during ordinary shipping at ambient temperature.[1][2]

However, for storage, the recommended colder temperatures should be maintained to ensure

its integrity.
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Issue Possible Cause Recommended Solution

Precipitation observed in

DMSO stock solution upon

storage.

The concentration may be too

high, or the storage

temperature may have

fluctuated.

Gently warm the solution and

use sonication to aid

dissolution.[3] If precipitation

persists, consider preparing a

fresh, lower concentration

stock solution. Ensure

consistent storage at -20°C or

-80°C.

Inconsistent experimental

results.

Degradation of the compound

due to improper storage or

handling.

Always use freshly prepared

working solutions for

experiments.[3] Ensure the

DMSO used is of high quality

and not contaminated with

water.[3] Verify the storage

conditions of the stock

solution.

Low apparent potency in cell-

based assays.

Suboptimal cell permeability or

incorrect dosage.

Review the experimental

protocol and consider

optimizing the concentration

range and incubation time.

Ensure the final DMSO

concentration in the cell culture

medium is not toxic to the

cells.

Difficulty dissolving the powder

in DMSO.

The compound may require

energy to dissolve fully.

Use ultrasonication to aid in

the dissolution of MLT-231 in

DMSO.[3][4]

Quantitative Data Summary
Storage and Stability of MLT-231
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Form Storage Temperature Duration

Powder -20°C 3 years[3][4]

4°C 2 years[3][4]

In DMSO -80°C 6 months[3][5]

-20°C 1 month[2][3][5]

Solubility of MLT-231

Solvent Concentration Notes

DMSO 110 mg/mL (234.12 mM)
Ultrasonic assistance

needed[3][4]

DMSO 10 mM -[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MLT-231 Stock Solution in DMSO

Materials:

MLT-231 powder (Molecular Weight: 469.85 g/mol )[1][4]

Anhydrous/Hygroscopic DMSO[3]

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

1. Weigh out 4.7 mg of MLT-231 powder and place it into a sterile microcentrifuge tube.
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2. Add 1 mL of high-quality DMSO to the tube.

3. Vortex the solution vigorously for 1-2 minutes.

4. If the powder is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes, or

until the solution is clear.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Protocol 2: In Vitro Cell-Based Assay

Cell Seeding:

Seed cells (e.g., OCI-Ly3, an ABC-DLBCL cell line) in a 96-well plate at a desired density

and allow them to adhere overnight.[3]

Compound Preparation and Treatment:

Thaw a frozen aliquot of the 10 mM MLT-231 DMSO stock solution.

Prepare serial dilutions of the MLT-231 stock solution in the appropriate cell culture

medium to achieve the desired final concentrations (e.g., 19.5 nM to 10000 nM).[3] Ensure

the final DMSO concentration in all wells, including the vehicle control, is consistent and

non-toxic (typically ≤ 0.5%).

Remove the old medium from the cells and add the medium containing the different

concentrations of MLT-231 or the vehicle control.

Incubation and Analysis:

Incubate the cells for the desired period (e.g., 24 hours).[3]

Analyze the cellular response using an appropriate method, such as a cell proliferation

assay (e.g., MTT or CellTiter-Glo) or by preparing cell lysates for Western blot analysis of

MALT1 substrates like BCL10, CYLD, and RELB.[3]
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Visualizations
MLT-231 Mechanism of Action: MALT1 Inhibition

MLT-231 is a potent and highly selective allosteric inhibitor of Mucosa-Associated Lymphoid

Tissue Lymphoma Translocation protein 1 (MALT1).[3][4][6] MALT1 is a key component of the

CARD11-BCL10-MALT1 (CBM) complex, which plays a crucial role in the NF-κB signaling

pathway, particularly in lymphocytes.[7] By inhibiting the proteolytic activity of MALT1, MLT-231
prevents the cleavage of downstream substrates like BCL10, which is essential for the

activation of the NF-κB pathway.[3][4] This inhibition ultimately suppresses the expression of

NF-κB target genes.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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